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Compound of Interest

Compound Name: Otophylloside O

Cat. No.: B1496093

For the attention of: Researchers, scientists, and drug development professionals.

This guide aims to provide an objective comparison of the therapeutic potential of
Otophylloside O against other alternatives, supported by experimental data. However, a
comprehensive literature search reveals a significant gap in the available research for this
specific compound.

Otophylloside O: An Overview

Otophylloside O is a steroid compound that has been isolated from the roots of the plant
Cynanchum otophyllum.[1][2] Its chemical identity is confirmed with the CAS number 1326583-
08-7.[1] While its existence is documented, there is currently no publicly available experimental
data detailing its therapeutic potential, biological activity, or mechanism of action. This absence
of primary research and independent validation studies makes it impossible to conduct a direct
comparison of its performance against other therapeutic alternatives.

Therapeutic Landscape of Related Compounds from
Cynanchum otophyllum

While data on Otophylloside O is lacking, numerous other C-21 steroidal glycosides have
been isolated from Cynanchum otophyllum and have demonstrated a range of biological
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activities.[3][4][5] These findings may offer a contextual understanding of the potential
therapeutic avenues for compounds from this plant source.

Neuroprotective and Anti-epileptic Potential

Several otophyllosides have been investigated for their effects on the central nervous system.
Notably, Otophylloside A and Otophylloside B have been found to be active against epilepsy,
with studies showing they can protect rats from audiogenic seizures.[6] Furthermore,
Otophylloside B has been shown to protect against AB toxicity in Caenorhabditis elegans
models of Alzheimer's disease.[7] Research on Otophylloside F and other major components
has indicated their ability to suppress seizure-like locomotor activity in zebrafish.[8]

Cytotoxic and Anti-cancer Activities

Phytochemical investigations of Cynanchum otophyllum have also revealed compounds with
potential cytotoxic activities against various human cancer cell lines.[3] Studies on C21-
steroidal aglycones derived from the plant have demonstrated anti-cancer activities, with some
compounds inducing apoptosis and cell cycle arrest in cancer cells.[5]

Lifespan Extension

Preclinical studies using the model organism Caenorhabditis elegans have shown that
Otophylloside B can extend lifespan, delay age-related decline in body movement, and improve
stress resistance.[9][10]

Conclusion

The request for a comparative guide on the therapeutic potential of Otophylloside O cannot
be fulfilled at this time due to the absence of published experimental data. While related
compounds from Cynanchum otophyllum show promise in areas such as neuroprotection, anti-
cancer therapy, and aging, no such information is available for Otophylloside O.

For researchers and drug development professionals interested in this class of compounds, the
focus of future research should be on the initial characterization of Otophylloside O's
biological activity. Establishing a foundational dataset for this compound is a prerequisite for
any subsequent comparative analysis and validation of its therapeutic potential. Without this
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primary data, any comparison would be purely speculative and not meet the rigorous standards

of scientific and professional evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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